Cas no 2162496-68-4 (3-(2-methylpyridin-3-yl)butan-2-ol)

• Product Name: 3-(2-methylpyridin-3-yl)butan-2-ol
• CAS No: 2162496-68-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5934485
• PubChem ID: 165874964
• Update Time: 2025-06-09

3-(2-methylpyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-3-yl)butan-2-ol
• 2162496-68-4
• EN300-1625045

• Inchi： 1S/C10H15NO/c1-7(9(3)12)10-5-4-6-11-8(10)2/h4-7,9,12H,1-3H3
• InChI Key： WTTBYOMYPOAUII-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-methylpyridin-3-yl)butan-2-ol

3-(2-Methylpyridin-3-yl)butan-2-ol: An Emerging Compound in Medicinal Chemistry

3-(2-Methylpyridin-3-yl)butan-2-ol, with the CAS number 2162496-68-4, is a promising compound in the field of medicinal chemistry. This molecule has garnered significant attention due to its unique structural features and potential therapeutic applications. The compound is characterized by a 2-methylpyridine moiety linked to a butan-2-ol group, which imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The chemical structure of 3-(2-methylpyridin-3-yl)butan-2-ol consists of a pyridine ring with a methyl group at the 2-position and a butanol side chain attached at the 3-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, which can influence its solubility, bioavailability, and interactions with biological targets. The pyridine ring, known for its aromaticity and basicity, can participate in hydrogen bonding and π-stacking interactions, while the butanol side chain can engage in hydrophobic interactions.

Recent studies have explored the potential of 3-(2-methylpyridin-3-yl)butan-2-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Therefore, 3-(2-methylpyridin-3-yl)butan-2-ol may have potential as a lead compound for developing new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 3-(2-methylpyridin-3-yl)butan-2-ol has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that compounds with a 2-methylpyridine scaffold can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. This suggests that 3-(2-methylpyridin-3-yl)butan-2-ol could be a valuable candidate for developing anti-inflammatory drugs.

The pharmacokinetic profile of 3-(2-methylpyridin-3-yl)butan-2-ol is another important aspect of its potential therapeutic utility. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity allows it to cross biological membranes efficiently, while its polar hydroxyl group enhances water solubility and renal clearance. These characteristics are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

To further understand the biological activities of 3-(2-methylpyridin-3-yl)butan-2-ol, researchers have conducted in vitro and in vivo experiments. In cell-based assays, the compound has been shown to interact with specific receptors and enzymes involved in signal transduction pathways. For example, it can bind to G protein-coupled receptors (GPCRs) and modulate their activity, leading to downstream effects on gene expression and cellular function. In animal models of disease, administration of 3-(2-methylpyridin-3-yl)butan-2-ol has resulted in improved outcomes, such as reduced inflammation and enhanced cognitive performance.

The safety profile of 3-(2-methylpyridin-3-yl)butan-2-ol is also an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(2-methylpyridin-3-y l)butan - 2 - ol strong > (CAS No: < strong > 216 0496 - 68 - 4 strong > ) represents an exciting opportunity for advancing medicinal chemistry research. Its unique chemical structure and diverse biological activities make it a promising lead compound for developing new treatments for neurological disorders, inflammatory diseases, and other conditions. Ongoing studies will continue to elucidate the full potential of this compound and pave the way for its translation into clinical practice. p > article > response >